![molecular formula C16H15NO3 B1329606 (S)-2-((1-phenylethyl)carbamoyl)benzoic acid CAS No. 21752-36-3](/img/structure/B1329606.png)
(S)-2-((1-phenylethyl)carbamoyl)benzoic acid
Description
(S)-2-((1-phenylethyl)carbamoyl)benzoic acid, also known as S-phenylcarbamate, is an important class of organic compounds that are used in a variety of scientific applications. S-phenylcarbamate is an aromatic carboxylic acid that is synthesized through the reaction of phenylethylamine and carbon dioxide. The carboxyl group in this compound is responsible for the acidity and the phenyl group is responsible for the aromatic nature of the compound. S-phenylcarbamate has been used in a variety of scientific applications, including drug development, analytical chemistry, and biochemistry.
Scientific Research Applications
Wastewater Treatment:
- Martinez-Quiroz et al. (2017) explored the use of carbamoyl benzoic acids in wastewater treatment. They found these compounds effective in removing hazardous heavy metals like Pb2+, Cu2+, and Hg2+ from metal plating wastewater. The study demonstrated the potential of these acids to bind metallic ions under specific conditions, suggesting their applicability in coagulation-flocculation processes (Martinez-Quiroz et al., 2017).
Food and Cosmetic Industry:
- Del Olmo et al. (2017) discussed the widespread use of benzoic acid derivatives in food, cosmetics, and pharmaceutical products. They are commonly employed as antibacterial and antifungal preservatives and flavoring agents. This study highlights the extensive distribution of these compounds in the environment due to their broad application (Del Olmo et al., 2017).
Advanced Material Science:
- Gao et al. (2012) reported the synthesis of rare earth metal complexes using aryl carboxylic acid-functionalized polystyrene. These complexes, involving carbamoyl benzoic acid derivatives, were shown to have significant fluorescence emission, indicating potential applications in material science and luminescent materials (Gao et al., 2012).
Medical Research:
- Balaramnavar et al. (2012) synthesized novel chemical entities including carbamoyl benzoic acid analogues that stimulate BMP-2, an important factor in bone growth. These compounds showed promise in promoting osteoblast differentiation and bone formation, highlighting their potential in treating bone-related diseases (Balaramnavar et al., 2012).
Pharmaceutical Synthesis:
- Fen-er (2012) conducted research on the synthesis of 2-(2-Aryl)ethylbenzoic Acid, a precursor in pharmaceutical synthesis. This study underscores the significance of such compounds in the development of new drugs (Fen-er, 2012).
Chemical Structure Analysis:
- Ishikawa et al. (2013) studied the molecular structure of a m-terphenyl derivative involving a carbamoyl benzoic acid component. This research contributes to the broader understanding of molecular interactions and structural characteristics of similar compounds (Ishikawa et al., 2013).
properties
IUPAC Name |
2-[[(1S)-1-phenylethyl]carbamoyl]benzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO3/c1-11(12-7-3-2-4-8-12)17-15(18)13-9-5-6-10-14(13)16(19)20/h2-11H,1H3,(H,17,18)(H,19,20)/t11-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCFKXWGKKDZMPO-NSHDSACASA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(=O)C2=CC=CC=C2C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1=CC=CC=C1)NC(=O)C2=CC=CC=C2C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40176152 | |
Record name | (S)-o-(((1-Phenylethyl)amino)carbonyl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40176152 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-2-((1-phenylethyl)carbamoyl)benzoic acid | |
CAS RN |
21752-36-3 | |
Record name | (-)-N-(α-Methylbenzyl)phthalic acid monoamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=21752-36-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (S)-o-(((1-Phenylethyl)amino)carbonyl)benzoic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0021752363 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (S)-o-(((1-Phenylethyl)amino)carbonyl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40176152 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (S)-o-[[(1-phenylethyl)amino]carbonyl]benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.040.504 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.